Cas no 478079-05-9 (3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid
• CAS No: 478079-05-9
• MDL: MFCD02570954
• CID: 4653644
• Update Time: 2025-06-09

3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-3-(2-THIENYL)PROPANOIC ACID
• 3-(1-Oxo-1,3-dihydro-2H-isoindol-2-yl)-3-thien-2-ylpropanoic acid
• 2H-Isoindole-2-propanoic acid, 1,3-dihydro-1-oxo-β-2-thienyl-
• 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid

• MDL： MFCD02570954

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid

Research Briefing on 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid (CAS: 478079-05-9)

3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid (CAS: 478079-05-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This briefing synthesizes the latest research findings to provide a comprehensive overview of its current status in the field.

The compound's unique structure, featuring an isoindolinone core linked to a thiophene moiety via a propanoic acid bridge, suggests its potential as a modulator of various biological targets. Recent in vitro studies have demonstrated its ability to interact with key enzymes involved in inflammatory pathways, particularly those related to cyclooxygenase (COX) and lipoxygenase (LOX) inhibition. These findings position it as a promising candidate for the development of novel anti-inflammatory agents with potentially improved selectivity profiles compared to existing therapeutics.

Pharmacokinetic studies of 478079-05-9 have revealed interesting absorption and distribution characteristics. The compound exhibits moderate oral bioavailability in preclinical models, with a plasma half-life that supports once-daily dosing regimens. Its metabolic stability appears favorable, with primary clearance pathways involving hepatic glucuronidation rather than cytochrome P450-mediated oxidation, suggesting a lower potential for drug-drug interactions in clinical settings. These properties make it particularly attractive for further development as a therapeutic agent.

Recent structure-activity relationship (SAR) studies have explored modifications to the core structure of 478079-05-9 to optimize its biological activity. Researchers have identified that the thiophene moiety plays a crucial role in target binding, while modifications to the propanoic acid linker can significantly influence both potency and selectivity. These insights are guiding the design of next-generation analogs with improved pharmacological profiles.

In the context of specific disease applications, emerging research has investigated the compound's potential in oncology. Preliminary data suggest that 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid may exhibit antiproliferative effects against certain cancer cell lines, possibly through modulation of apoptosis pathways. However, these findings require further validation in more comprehensive preclinical models before clinical potential can be properly assessed.

The safety profile of 478079-05-9 has been evaluated in acute toxicity studies, which indicate a favorable therapeutic window at pharmacologically active doses. Chronic toxicity assessments are currently underway, with preliminary data suggesting manageable side effect profiles. These safety evaluations are critical for determining the compound's viability as it progresses through the drug development pipeline.

From a synthetic chemistry perspective, recent advancements have improved the scalability of 478079-05-9 production. Novel synthetic routes have been developed that reduce the number of steps while maintaining high yields and purity. These process chemistry improvements are essential for ensuring consistent quality as the compound moves toward potential clinical evaluation.

Looking forward, the research community anticipates several key developments related to this compound. Ongoing studies are exploring its potential in combination therapies, particularly in inflammatory conditions where multi-target approaches may offer therapeutic advantages. Additionally, formulation scientists are investigating optimal delivery systems to maximize its therapeutic potential while minimizing potential adverse effects.

In conclusion, 3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-3-(thiophen-2-yl)propanoic acid represents a promising chemical entity with multiple potential therapeutic applications. While significant progress has been made in understanding its pharmacological properties, further research is needed to fully realize its clinical potential. The coming years are likely to see increased research activity around this compound as it progresses through the drug development pipeline.